![molecular formula C18H17N3O3 B2751603 N-(4-phenyl-1,2,5-oxadiazol-3-yl)-2-propoxybenzamide CAS No. 874129-49-4](/img/structure/B2751603.png)
N-(4-phenyl-1,2,5-oxadiazol-3-yl)-2-propoxybenzamide
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Description
N-(4-phenyl-1,2,5-oxadiazol-3-yl)-2-propoxybenzamide is a useful research compound. Its molecular formula is C18H17N3O3 and its molecular weight is 323.352. The purity is usually 95%.
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Scientific Research Applications
Optical Properties and Material Science Applications
One study explores the optical properties of polyoxadiazoles containing CF3 groups, highlighting their potential in optoelectronic devices due to the influence of spinning rate and solution concentration on the optical characteristics of thin films. These findings suggest that oxadiazole-based polymers could be valuable materials for applications in polymer optoelectronics (Hajduk et al., 2010).
Pharmaceutical and Biological Research
Oxadiazole compounds have been identified as potential anticancer agents . A chemical genetics approach used for apoptosis induction assays led to the discovery of small molecules, including oxadiazole derivatives, which exhibit apoptosis-inducing activities. These findings underscore the role of oxadiazole compounds in cancer research, highlighting their utility in identifying novel anticancer drugs and molecular targets (Cai et al., 2006).
Corrosion Inhibition
The corrosion inhibition properties of 1,3,4-oxadiazole derivatives were examined in a simulated cooling water system, demonstrating that these compounds effectively inhibit both cathodic and anodic reactions, indicating their utility as corrosion inhibitors (Rochdi et al., 2014).
Antimicrobial and Antifungal Activities
Research on oxadiazole and triazole derivatives has shown significant biological activities, including antimicrobial properties. These compounds were synthesized and evaluated for their effectiveness against various bacterial and fungal strains, offering insights into the development of new therapeutic agents for treating microbial diseases (Ustabaş et al., 2020).
Anticonvulsant Properties
Another study focused on the design and synthesis of oxadiazole derivatives as anticonvulsant agents . The introduction of specific substituents on the oxadiazole ring enhanced anticonvulsant activity, highlighting the potential of these compounds in developing new treatments for epilepsy (Zarghi et al., 2008).
Properties
IUPAC Name |
N-(4-phenyl-1,2,5-oxadiazol-3-yl)-2-propoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O3/c1-2-12-23-15-11-7-6-10-14(15)18(22)19-17-16(20-24-21-17)13-8-4-3-5-9-13/h3-11H,2,12H2,1H3,(H,19,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRZKCENWLOLNAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=CC=C1C(=O)NC2=NON=C2C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.